Cas no 629-66-3 (2-Nonadecanone)

• Product Name: 2-Nonadecanone
• CAS No: 629-66-3
• Molecular Formula: C₁₉H₃₈O
• Molecular Weight: 282.5
• CID: 39280
• PubChem ID: 69423

2-Nonadecanone Properties

Names and Identifiers

• 2-Nonadecanone
• nonadecan-2-one
• Heptadecyl methyl ketone
• Methyl heptadecyl ketone
• Methyl-heptadecyl-keton
• Methyl-n-heptadecyl-keton
• nonadeca-2-one
• Nonadecan-2-on
• MFCD00026671
• CS-0362556
• Q27160551
• 629-66-3
• LMFA12000051
• EINECS 211-102-1
• FT-0632669
• SCHEMBL162684
• NS00043228
• CHEBI:88668
• AI3-36474
• F87377
• DTXSID70212077
• DB-054352
• DTXCID70134568

• MDL： MFCD00026671
• InChIKey： IEDKVDCIEARIIU-UHFFFAOYSA-N
• Inchi： 1S/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
• SMILES： CCCCCCCCCCCCCCCCCC(=O)C
• BRN： 1708703

Computed Properties

• Exact Mass: 282.29200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 16
• Monoisotopic Mass: 282.292
• Heavy Atom Count: 20
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 6.83690
• PSA: 17.07000
• Refractive Index: 1.4520 (estimate)
• Boiling Point: 350.11°C (estimate)
• Melting Point: 54-56 ºC
• Vapor Pressure: Not available
• Flash Point: 100 ºC
• Color/Form: White powder.
• Solubility: Insoluble in water, soluble in acetone \ benzene \ ethanol \ carbon tetrachloride
• Density: 0.8512 (estimate)